Cas no 253435-41-5 (1-ethynylcyclopropan-1-amine)
1-Ethynylcyclopropan-1-amine is a highly versatile amine compound featuring a cyclopropane ring substituted with an ethynyl group and an amino group at the same carbon. This unique structure imparts significant reactivity, making it valuable in organic synthesis, particularly in click chemistry and cross-coupling reactions. The strained cyclopropane ring enhances its reactivity, while the ethynyl group allows for further functionalization via Sonogashira coupling or cycloaddition reactions. The primary amine functionality provides an additional handle for derivatization, enabling applications in pharmaceutical intermediates, agrochemicals, and materials science. Its compact, rigid structure also makes it useful in designing bioactive molecules with improved metabolic stability. The compound is typically handled under inert conditions due to its sensitivity.
1-ethynylcyclopropan-1-amine structure
Product Name:1-ethynylcyclopropan-1-amine
CAS No:253435-41-5
MF:C5H7N
MW:81.1157810688019
MDL:MFCD19215907
CID:2503085
PubChem ID:55285269
Update Time:2025-07-02
1-ethynylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-EthynylcyclopropanaMine
- 1-Ethynyl-cyclopropylamine
- 1-ethynylcyclopropan-1-amine
- DB-103227
- 253435-41-5
- EN300-373957
- 1-amino-1-ethynylcyclopropane
- F2147-3814
- SB36200
- MFCD19215907
- F51939
- AKOS006351211
-
- MDL: MFCD19215907
- Inchi: 1S/C5H7N/c1-2-5(6)3-4-5/h1H,3-4,6H2
- InChI Key: WRNHEJNZGOVFTG-UHFFFAOYSA-N
- SMILES: NC1(C#C)CC1
Computed Properties
- Exact Mass: 81.057849228Da
- Monoisotopic Mass: 81.057849228Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 77.8±19.0 ºC (760 Torr),
- Flash Point: -3.3±16.8 ºC,
- Solubility: Dissolution (46 g/l) (25 º C),
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-ethynylcyclopropan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-ethynylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E939178-10mg |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E939178-50mg |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E939178-100mg |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 100mg |
$ 340.00 | 2022-06-05 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1527-1g |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 97% | 1g |
1865.69CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1527-5g |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 97% | 5g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1527-500mg |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 97% | 500mg |
1356.87CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1527-250mg |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 97% | 250mg |
1102.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1527-100mg |
1-Ethynyl-cyclopropylamine |
253435-41-5 | 97% | 100mg |
831.08CNY | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCS1407152-01-1 G |
1-ethynylcyclopropan-1-amine |
253435-41-5 | 97% | 1g |
¥ 1,518.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCS1407152-01-5 G |
1-ethynylcyclopropan-1-amine |
253435-41-5 | 97% | 5g |
¥ 4,659.00 | 2021-05-07 |
1-ethynylcyclopropan-1-amine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
253435-41-5 (1-ethynylcyclopropan-1-amine) Related Products
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